Cas no 2227909-17-1 (4-bromo-5-(3S)-3-hydroxybutyl-2-methoxyphenol)

• Product Name: 4-bromo-5-(3S)-3-hydroxybutyl-2-methoxyphenol
• CAS No: 2227909-17-1
• MF: C₁₁H₁₅BrO₃
• MW: 275.139003038406
• CID: 5867319
• PubChem ID: 165697384
• Update Time: 2025-07-21

4-bromo-5-(3S)-3-hydroxybutyl-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-bromo-5-(3S)-3-hydroxybutyl-2-methoxyphenol
• 4-bromo-5-[(3S)-3-hydroxybutyl]-2-methoxyphenol
• 2227909-17-1
• EN300-1933667

• Inchi： 1S/C11H15BrO3/c1-7(13)3-4-8-5-10(14)11(15-2)6-9(8)12/h5-7,13-14H,3-4H2,1-2H3/t7-/m0/s1
• InChI Key： QTGWFIFNBUEBRA-ZETCQYMHSA-N
• SMILES： BrC1=CC(=C(C=C1CC[C@H](C)O)O)OC

Computed Properties

• Exact Mass: 274.02046g/mol
• Monoisotopic Mass: 274.02046g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 49.7Ų

Additional information on 4-bromo-5-(3S)-3-hydroxybutyl-2-methoxyphenol

Introduction to 4-bromo-5-(3S)-3-hydroxybutyl-2-methoxyphenol (CAS No. 2227909-17-1)

4-bromo-5-(3S)-3-hydroxybutyl-2-methoxyphenol, identified by the chemical formula CAS No. 2227909-17-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, featuring a brominated aromatic ring coupled with a chiral side chain, has garnered attention due to its structural complexity and potential biological activity. The presence of both bromo and hydroxy functional groups, along with the (3S)-3-hydroxybutyl substituent, suggests a high degree of specificity in its interactions with biological targets, making it a valuable scaffold for drug discovery and medicinal chemistry research.

The structural motif of 4-bromo-5-(3S)-3-hydroxybutyl-2-methoxyphenol is particularly noteworthy for its versatility in medicinal chemistry applications. The aromatic ring system, modified by a bromo atom at the 4-position and a methoxy group at the 2-position, provides a platform for further derivatization and functionalization. This aromatic core is often employed in the design of bioactive molecules due to its ability to engage in π-stacking interactions and hydrophobic effects, which are critical for binding affinity and drug-like properties.

The chiral center at the (3S)-3-hydroxybutyl side chain introduces stereoselectivity into the molecule, a key consideration in pharmaceutical development. Chirality can significantly influence the pharmacokinetic and pharmacodynamic properties of a compound, often determining its efficacy and safety profile. The specific stereochemistry of this compound may confer unique biological activities that are not observed with its enantiomers or racemic mixtures. This aspect makes it an attractive candidate for further investigation in the development of enantioselective drugs.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of complex molecules like 4-bromo-5-(3S)-3-hydroxybutyl-2-methoxyphenol. Techniques such as asymmetric synthesis and catalytic hydrogenation have been instrumental in achieving high enantiomeric purity and yield. These methods are particularly important for pharmaceutical applications where impurities can adversely affect the therapeutic outcome. The ability to produce this compound with high fidelity ensures that researchers can reliably explore its biological potential without being hindered by synthetic challenges.

The biological activity of 4-bromo-5-(3S)-3-hydroxybutyl-2-methoxyphenol has been explored in several preclinical studies, highlighting its potential as a lead compound for therapeutic intervention. Initial screenings have indicated that this molecule exhibits inhibitory activity against certain enzymes and receptors implicated in inflammatory diseases and cancer. The bromo moiety is known to enhance binding affinity through halogen bonding interactions, while the hydroxy group can participate in hydrogen bonding networks, both of which are crucial for modulating biological activity.

Moreover, the unique structural features of this compound make it an excellent candidate for structure-based drug design. Computational modeling techniques have been employed to understand how 4-bromo-5-(3S)-3-hydroxybutyl-2-methoxyphenol interacts with its biological targets at the molecular level. These studies have provided insights into the binding mode of the molecule, helping to rationalize its observed activity and guide further optimization efforts. Such computational approaches are becoming increasingly integral to modern drug discovery pipelines, as they allow for rapid screening and prioritization of compounds based on their predicted binding properties.

In conclusion, 4-bromo-5-(3S)-3-hydroxybutyl-2-methoxyphenol (CAS No. 2227909-17-1) represents a promising scaffold for pharmaceutical research due to its complex structure, chiral specificity, and potential biological activity. The combination of synthetic advancements and computational tools has positioned this compound as a valuable asset in the quest for novel therapeutics. As research continues to uncover new applications for this molecule, it is likely to play an important role in addressing unmet medical needs across various therapeutic areas.